N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)cyclopropanecarboxamide
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Description
N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C16H19NO3S and its molecular weight is 305.39. The purity is usually 95%.
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Scientific Research Applications
Radiosensitization and Bioreductive Activation
A study explored the synthesis of nitrothiophene carboxamides, which are related to the chemical structure , to evaluate their potential as radiosensitizers and bioreductively activated cytotoxins for cancer treatment. This research suggests that derivatives of this compound could be significant in oncology for enhancing radiotherapy efficacy or as targeted cytotoxic agents (Threadgill et al., 1991).
Catalysis in Organic Synthesis
In another study, derivatives of N,N′-Bis(3,5-dimethoxyphenyl)cyclopentane-1,1-dicarboxamide, which share structural features with the compound , were found to be effective as ligands for copper-catalyzed amination of aryl halides. This indicates potential applications in organic synthesis, particularly in the formation of primary (hetero)aryl amines, which are significant in pharmaceutical and agrochemical industries (Jiang et al., 2020).
Application in Herbicides
The transformation of similar compounds in soil, particularly in the context of herbicides, has been studied. These transformations can lead to the development of new compounds with negligible herbicidal activity compared to the parent compound, which is crucial for understanding the environmental impact and efficacy of such herbicides (Yih et al., 1970).
Synthesis of Thiourea Derivatives
A study on the synthesis of N-cyclopropanecarboxyl-N′-pyridin-2-yl thiourea derivatives, which are structurally related to the compound of interest, revealed their potential in developing herbicidal and fungicidal agents. This suggests that derivatives of the compound could be significant in the development of new agricultural chemicals (Tian et al., 2009).
Properties
IUPAC Name |
N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3S/c1-11-3-6-14(9-12(11)2)17(16(18)13-4-5-13)15-7-8-21(19,20)10-15/h3,6-9,13,15H,4-5,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABXHDAWEABUKAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3CC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.